Fluoranthene

• CAS No.: 206-44-0
• Product Name: Fluoranthene
• Molecular Formula: C16H10
• Molecular Weight: 202.25 g/mol
• IUPAC Name: fluoranthene
• Standard InChI: InChI=1S/C16H10/c1-2-8-13-12(7-1)14-9-3-5-11-6-4-10-15(13)16(11)14/h1-10H
• Standard InChIKey: GVEPBJHOBDJJJI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4
• Boiling Point: 482 °F at 60 mm Hg (NTP, 1992); 384.0 °C; 384 °C
• Colorform: Colored needles; Pale yellow needles or plates from alcohol; Pale yellow crystals; Pale yellow needles or plates
• Density: 1.252 at 32 °F (NTP, 1992); 1.252 at 0 °C/4 °C
• Flash Point: 198.0 °C (388.4 °F) Closed cup
• Melting Point: 230 °F (NTP, 1992); 107.8 °C; 110.2 °C
• Physical Description: Fluoranthene appears as light yellow fine crystals. (NTP, 1992); Liquid
• Description: Fluoranthene appears as light yellow fine crystals. (NTP, 1992); Fluoranthene is an ortho- and peri-fused polycyclic arene consisting of a naphthalene and benzene unit connected by a five-membered ring.
• Shelf Life: Does not undergo photooxidation in organic solvents under fluorescent light or sunlight; resistant to photodecomposition; Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); 1.14e-06 M; Virtually insoluble (0.20-0.26 mg/L) in water; Soluble in ethanol, ether, benzene, chloroform and carbon disulfide; Solubility in seawater at 22 °C: 0.1 + or - 0.06 ppm, 0.120 mg/L at 24 °C (99% purity); /Fluoranthene/ has a high molecular weight and its relative non-polarity makes this cmpd very insoluble in water.; Soluble in carbon disulfide, chloroform; Readily soluble in diethyl ether, boiling ethanol, chloroform, carbon disulfide, and glacial acetic acid
• Synonyms: 1,2-(1,8-Naphthylene)benzene; 1,2-(1,8-Naphthalenediyl)-benzene; Benzo[jk]fluorene; ClusterCarbon; Idryl; NSC 6803
• Vapor Pressure: 0.01 mm Hg at 68 °F (NTP, 1992); 9.22e-06 mmHg; 9.22X10-6 mm Hg at 25 °C
• PubChem Compound: 9154
• Last Modified: Nov 11 2021